Cas no 1249211-39-9 (3-[(2,5-Difluorophenyl)thio]Piperidine)

• Product Name: 3-[(2,5-Difluorophenyl)thio]Piperidine
• CAS No: 1249211-39-9
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 2129727
• Update Time: 2023-08-04

3-[(2,5-Difluorophenyl)thio]Piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,5-difluorophenyl)thio]Piperidine
• 3-[(2,5-Difluorophenyl)thio]Piperidine

• Inchi： 1S/C11H13F2NS/c12-8-3-4-10(13)11(6-8)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： XWLPUKXPTLTVBT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 37.3